Nickel-catalyzed direct difluoromethylation of aryl boronic acids with BrCF2H†
Organic Chemistry Frontiers Pub Date: 2017-11-01 DOI: 10.1039/C7QO00934H
Abstract
A nickel-catalyzed direct difluoromethylation of aryl boronic acids has been developed for the first time, demonstrating good efficiency, mild conditions, and good functional-group compatibility. The key to success is the combination of different kinds of readily available nitrogen and phosphine ligands with a nickel source, which can generate a variety of easily tunable catalysts in situ to promote the difluoromethylation of a broad scope of aryl boronic acids.
Recommended Literature
- [1] The structural evolution and spectral blue shift of solid solution phosphors Sr3−mCamB2O6:Eu2+†
- [2] Mineralogical chemistry
- [3] Tuning the structural, electronic and dynamical properties of Janus M4X3Y3 (M = Pd, Ni and Co; X,Y = S, Se and Te) monolayers: a DFT study†
- [4] Direct biocatalytic synthesis of functionalized catechols: a green alternative to traditional methods with high effective mass yield
- [5] An efficient and facile strategy for trifluoromethylation and perfluoroalkylation of isoquinolines and heteroarenes†
- [6] A polysaccharide extracted from alfalfa activates splenic B cells by TLR4 and acts primarily via the MAPK/p38 pathway
- [7] Phase control of sputter-grown large-area MoTe2 films by preferential sublimation of Te: amorphous, 1T′ and 2H phases
- [8] New insights into the formation of extended supramolecular architectures from simple building blocks
- [9] Development of a rechargeable optical hydrogen peroxide sensor – sensor design and biological application†
- [10] Fe–oxy adducts of heme–Aβ and heme–hIAPP complexes: intermediates in ROS generation†
